4-amino-1-methyl-1H-benzo[f]indole-9-carbonitrile

• IUPAC Name: 4-amino-1-methylbenzo[f]indole-9-carbonitrile
• InChI: InChI=1S/C14H11N3/c1-17-7-6-11-13(16)10-5-3-2-4-9(10)12(8-15)14(11)17/h2-7H,16H2,1H3
• InChI Key: MSKILRGUFVNVGR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C(C3=CC=CC=C3C(=C21)C#N)N
• Molecular Formula: C14H11N3
• Molecular Weight: 221.26 g/mol
• CAS No.: 251096-50-1

Description

“4-amino-1-methyl-1H-benzo[f]indole-9-carbonitrile” is a derivative of indole. Indole derivatives are significant heterocyclic systems found in natural products and drugs. They play a crucial role in cell biology and have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized and characterized through various methods. Petrova et al. (2023) describe the synthesis of a similar compound, emphasizing its characterization using NMR, IR spectroscopy, and elemental analysis (Petrova et al., 2023).

Antitumor Activity

• Derivatives of the compound have shown promising antitumor activity. Nguyen et al. (1990) researched similar compounds, finding them to be promising antineoplastic agents (Nguyen et al., 1990).

Antimicrobial and Antifungal Properties

• Research has indicated the potential of related compounds in antimicrobial and antifungal applications. For instance, Okasha et al. (2022) synthesized a derivative with significant antibacterial and antifungal activities (Okasha et al., 2022).

Combinatorial Chemistry and Drug Development

• The compound has been used in the development of new drug candidates. Lu et al. (2017) created a chemical library including a compound similar to 4-amino-1-methyl-1H-benzo[f]indole-9-carbonitrile, finding some derivatives with notable antiproliferative activity (Lu et al., 2017).

Novel Synthesis Methods

• Researchers have developed novel methods for synthesizing such compounds. For example, Boros et al. (2011) described a practical synthesis approach for a key intermediate compound (Boros et al., 2011).

Structural Analysis

• The compound has been subject to structural analysis to understand its properties better. Shi et al. (2006) synthesized derivatives of the compound, confirming their structures through IR, NMR, and X-ray analysis (Shi et al., 2006).

Heterocyclic Chemistry

• The compound is of interest in the field of heterocyclic chemistry, where its derivatives are studied for various applications. Tandon et al. (2009) provided an efficient synthesis of benzopyrano[2,3-d]oxepines, a class of compounds related to this compound (Tandon et al., 2009).

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological processes, including inflammation, viral infections, and cancer .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the particular target and the biochemical context.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The downstream effects of these activities would depend on the specific pathway and the biological context.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects.

Biochemical Analysis

Biochemical Properties

They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Cellular Effects

Indole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Indole derivatives are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .